4-(diethylsulfamoyl)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide

• IUPAC Name: 4-(diethylsulfamoyl)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C19H19FN4O4S/c1-3-24(4-2)29(26,27)16-11-7-13(8-12-16)17(25)21-19-23-22-18(28-19)14-5-9-15(20)10-6-14/h5-12H,3-4H2,1-2H3,(H,21,23,25)
• InChI Key: HTGGUOMMHUZOOF-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3=CC=C(C=C3)F
• Molecular Formula: C19H19FN4O4S
• Molecular Weight: 418.4 g/mol
• CAS No.: 533869-41-9

Description

The compound 4-(diethylsulfamoyl)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide (hereafter referred to as the "target compound") is a sulfonamide-containing benzamide derivative with a 1,3,4-oxadiazole moiety. The molecule consists of:

• A benzamide core substituted with a diethylsulfamoyl group at the 4-position.
• A 1,3,4-oxadiazole ring linked to the benzamide nitrogen, further substituted with a 4-fluorophenyl group at the 5-position.

This structural framework is shared with several antifungal and enzyme-inhibiting agents, particularly those targeting thioredoxin reductase (Trr1) and carbonic anhydrases .

Biological Activity

4-(diethylsulfamoyl)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its synthesis, biological mechanisms, and potential therapeutic applications.

Chemical Structure and Properties

The compound has the following characteristics:

• IUPAC Name : 4-(diethylsulfamoyl)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide
• Molecular Formula : C19H19FN4O4S
• Molecular Weight : 418.4 g/mol

Synthesis

The synthesis of this compound typically involves several steps:

• Formation of the Oxadiazole Ring : Cyclization of a hydrazide with a carboxylic acid derivative.
• Introduction of the Fluorophenyl Group : Achieved through nucleophilic aromatic substitution.
• Attachment of the Diethylsulfamoyl Group : Via sulfonation reactions involving sulfonyl chlorides.

The biological activity of 4-(diethylsulfamoyl)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide is attributed to its interaction with various molecular targets:

• Enzyme Inhibition : The compound may inhibit specific enzymes by binding to their active sites, thus blocking substrate access and reducing enzymatic activity.
• Receptor Modulation : It can interact with receptors to modulate various biological pathways.

Therapeutic Potential

Research indicates that this compound may possess several therapeutic properties:

• Anticancer Activity : Preliminary studies suggest potential effectiveness against certain cancer cell lines.
• Anti-inflammatory Effects : Investigated for its ability to reduce inflammation in various models.

Comparative Biological Activity

To illustrate the biological activity of 4-(diethylsulfamoyl)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide compared to similar compounds, the following table summarizes key findings:

Compound Name	Biological Activity	Reference
4-(dimethylsulfamoyl)-N-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]benzamide	Moderate anticancer activity
4-(dimethylsulfamoyl)-N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]benzamide	High anti-inflammatory effects
4-(diethylsulfamoyl)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide	Promising anticancer and anti-inflammatory effects	Current Study

Case Studies and Research Findings

Several studies have investigated the biological activity of this compound:

• Larvicidal Activity : A study demonstrated that compounds similar to 4-(diethylsulfamoyl)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide exhibited good larvicidal activities against mosquito larvae at concentrations as low as 10 mg/L .
• Fungicidal Activity : Another research indicated that related benzamide derivatives showed significant fungicidal properties against various fungal strains at higher concentrations .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in Antifungal Research

LMM5 and LMM11

These compounds, reported in and , share the 1,3,4-oxadiazole-benzamide scaffold but differ in sulfamoyl substituents:

• LMM5 : 4-[Benzyl(methyl)sulfamoyl]-N-[5-[(4-methoxyphenyl)methyl]-1,3,4-oxadiazol-2-yl]benzamide.
• LMM11 : 4-[Cyclohexyl(ethyl)sulfamoyl]-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide.

Compound	Sulfamoyl Group	Oxadiazole Substituent	Antifungal Activity (vs. C. albicans)	Reference
Target Compound	Diethylsulfamoyl	4-Fluorophenyl	Not reported	-
LMM5	Benzyl(methyl)sulfamoyl	(4-Methoxyphenyl)methyl	IC₅₀: 8 µg/mL
LMM11	Cyclohexyl(ethyl)sulfamoyl	Furan-2-yl	IC₅₀: 16 µg/mL

Key Observations :

• Bulkier sulfamoyl groups (e.g., cyclohexyl in LMM11) correlate with reduced antifungal potency compared to smaller substituents like benzyl(methyl) in LMM3.
• The 4-fluorophenyl group in the target compound may enhance π-π stacking with aromatic residues in enzyme binding pockets, a feature absent in LMM5 and LMM11 .

Compounds 36–40 ()

A series of N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide derivatives with varying benzamide substituents:

Compound	Benzamide Substituent	Molecular Weight	HPLC Purity	Activity (Ca²⁺/Calmodulin Inhibition)	Reference
36	4-Methoxy	355.2 g/mol	98.5%	Moderate
37	4-(Piperidin-1-ylsulfonyl)	331.2 g/mol	96.1%	Weak
39	4-Fluoro	302.2 g/mol	100%	Strong
Target	4-(Diethylsulfamoyl)	~425.5 g/mol*	Not reported	Not tested	-

Key Observations :

• Electron-withdrawing groups (e.g., 4-fluoro in Compound 39) enhance inhibitory activity compared to electron-donating groups (e.g., 4-methoxy in Compound 36). The target compound’s diethylsulfamoyl group, being moderately electron-withdrawing, may balance potency and solubility .

Enzyme-Targeted Analogues

Derivative 6a ()

This compound, N-([4-(5-(ethylthio)-1,3,4-oxadiazol-2-yl)phenyl]sulfonyl)benzamide , inhibits human carbonic anhydrase II (hCA II) via interactions with key residues (Thr199, Thr200). Unlike the target compound, it features an ethylthio-oxadiazole group instead of 4-fluorophenyl.

Feature	Target Compound	Derivative 6a
Oxadiazole Group	5-(4-Fluorophenyl)	5-(Ethylthio)
Sulfonamide Group	Diethylsulfamoyl	Phenylsulfonyl
Enzyme Affinity	Not reported	IC₅₀: 0.87 µM (hCA II)

Key Observation : The ethylthio group in 6a facilitates hydrophobic interactions with hCA II, while the target compound’s 4-fluorophenyl group may favor binding to fungal enzymes like Trr1 .